Cas no 1798043-06-7 (2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide)

• Product Name: 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide
• CAS No: 1798043-06-7
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5373883
• Update Time: 2025-06-11

2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide
• Acetamide, N-[1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-[(phenylmethyl)thio]-

• Inchi： 1S/C21H21N3O3S/c25-21(15-28-14-16-6-2-1-3-7-16)23-17-10-22-24(11-17)12-18-13-26-19-8-4-5-9-20(19)27-18/h1-11,18H,12-15H2,(H,23,25)
• InChI Key： WSHQKJHPWDKYGU-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2COC3=CC=CC=C3O2)N=C1)(=O)CSCC1=CC=CC=C1

Additional information on 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide

2-Benzylsulfanyl-N-[1-(2,3-Dihydro-1,4-Benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide (CAS No. 1798043-06-7): An Emerging Compound in Medicinal Chemistry

2-Benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide (CAS No. 1798043-06-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as pyrazolyl acetamides, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide is characterized by a central pyrazole ring linked to a benzodioxin moiety and a benzylsulfanyl group. The presence of these functional groups imparts the molecule with a high degree of structural flexibility and the ability to interact with various biological targets. The benzodioxin ring, in particular, is known for its ability to modulate receptor activity and enhance the pharmacological properties of the compound.

Recent studies have highlighted the potential of 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide has also shown potential in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The neuroprotective effects of 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide have also been investigated. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as hydrogen peroxide and β-amyloid peptides. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide have been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical evaluation. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

In conclusion, 2-benzylsulfanyl-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide (CAS No. 1798043-06-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.